Cas no 1256346-06-1 ((3-Methyl-5-propoxyphenyl)boronic acid)

• Product Name: (3-Methyl-5-propoxyphenyl)boronic acid
• CAS No: 1256346-06-1
• MF: C₁₀H₁₅BO₃
• MW: 194.035303354263
• MDL: MFCD16295067
• CID: 828195
• PubChem ID: 53216404
• Update Time: 2025-08-02

(3-Methyl-5-propoxyphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Methyl-5-propoxyphenyl)boronic acid
• 3-Methyl-5-propoxyphenylboronic acid
• CS-0175976
• AKOS006332707
• DB-357200
• DTXSID90681645
• BS-19770
• Boronic acid, B-(3-methyl-5-propoxyphenyl)-
• MFCD16295067
• 1256346-06-1
• (3-Methyl-5-propoxyphenyl)boronicacid
• F76058

• MDL： MFCD16295067
• Inchi： 1S/C10H15BO3/c1-3-4-14-10-6-8(2)5-9(7-10)11(12)13/h5-7,12-13H,3-4H2,1-2H3
• InChI Key： JVIXETMMBNQDES-UHFFFAOYSA-N
• SMILES： O(CCC)C1C=C(B(O)O)C=C(C)C=1

Computed Properties

• Exact Mass: 194.11100
• Monoisotopic Mass: 194.1114245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69000
• LogP: 0.46360

Additional information on (3-Methyl-5-propoxyphenyl)boronic acid

Comprehensive Overview of (3-Methyl-5-propoxyphenyl)boronic acid (CAS No. 1256346-06-1)

(3-Methyl-5-propoxyphenyl)boronic acid (CAS No. 1256346-06-1) is a specialized boronic acid derivative widely utilized in organic synthesis, pharmaceuticals, and material science. This compound belongs to the arylboronic acid family, known for its versatility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and agrochemical development. With the growing demand for high-purity intermediates, this compound has gained significant attention in research and industrial applications.

The molecular structure of (3-Methyl-5-propoxyphenyl)boronic acid features a propoxy group and a methyl substituent on the phenyl ring, which influence its reactivity and solubility. Researchers often explore its role in designing targeted therapeutics, particularly in oncology and neurology, where boron-containing compounds show promise. Recent studies highlight its potential in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in drug development addressing undruggable targets.

From an industrial perspective, CAS No. 1256346-06-1 is critical for producing advanced electronic materials, including organic light-emitting diodes (OLEDs) and flexible displays. Its compatibility with green chemistry principles aligns with the global shift toward sustainable manufacturing. Analytical techniques like HPLC and NMR spectroscopy ensure its purity, meeting stringent regulatory standards for pharmaceutical-grade chemicals.

Frequently asked questions about (3-Methyl-5-propoxyphenyl)boronic acid include its storage conditions (recommended under inert atmosphere), solubility profiles (compatible with THF and DMSO), and scalability in multi-step syntheses. As the scientific community focuses on precision medicine and bioconjugation, this compound’s role is expected to expand, driven by innovations in catalysis and nanotechnology.

In summary, 1256346-06-1 exemplifies the intersection of chemistry and cutting-edge technology. Its applications span from small-molecule drugs to functional materials, making it a pivotal component in 21st-century scientific advancements. Ongoing research continues to uncover novel uses, reinforcing its importance in both academic and industrial settings.